Cas no 2097989-01-8 (1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• CAS No: 2097989-01-8
• MF: C₁₃H₂₃FN₂O
• MW: 242.332926988602
• CID: 5726940
• PubChem ID: 121200929
• Update Time: 2025-05-20

1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-4462
• 2097989-01-8
• starbld0023499
• 1-(4-(fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
• 1-[4-(fluoromethyl)piperidin-1-yl]-2-piperidin-4-ylethanone
• AKOS026708923
• Ethanone, 1-[4-(fluoromethyl)-1-piperidinyl]-2-(4-piperidinyl)-
• 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C13H23FN2O/c14-10-12-3-7-16(8-4-12)13(17)9-11-1-5-15-6-2-11/h11-12,15H,1-10H2
• InChI Key： NJBUANHHWIMQHC-UHFFFAOYSA-N
• SMILES： FCC1CCN(C(CC2CCNCC2)=O)CC1

Computed Properties

• Exact Mass: 242.17944152g/mol
• Monoisotopic Mass: 242.17944152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 389.9±7.0 °C(Predicted)
• pka: 10.51±0.10(Predicted)

Additional information on 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 2097989-01-8, commonly referred to as 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a fluoromethyl group attached to a piperidine ring and a ketone functional group. These structural elements contribute to its diverse chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of fluoromethylpiperidine derivatives in the design of bioactive molecules. The presence of the fluoromethyl group introduces a unique electronic environment, which can enhance the compound's ability to interact with biological targets. For instance, researchers have explored the role of this compound in modulating ion channels and enzyme activities, making it a promising candidate for therapeutic interventions in areas such as pain management and neurodegenerative diseases.

The synthesis of 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperidine ring through intramolecular cyclization and the subsequent introduction of the fluoromethyl group via nucleophilic substitution reactions. These methods have been optimized to ensure high yields and purity, making the compound accessible for further research and development.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties, which are critical for its potential use as an orally administered drug. Preclinical studies have demonstrated moderate bioavailability and minimal toxicity, suggesting that it could be safely administered at therapeutic doses. However, further research is required to fully understand its pharmacokinetic profile and potential drug-drug interactions.

The application of 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yl)ethan-1-one extends beyond pharmacology into materials science. Its structural rigidity and ability to form hydrogen bonds make it a valuable component in the development of advanced materials such as polymers and liquid crystals. Researchers are currently exploring its use in creating stimuli-responsive materials that can adapt to environmental changes, opening new avenues for technological innovation.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict sustainability guidelines. Efforts are underway to develop eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. These initiatives align with global trends toward green chemistry and sustainable manufacturing practices.

In conclusion, 1-(4-(Fluoromethyl)piperidin-1-yl)-2-(piperidin-4-yL)ethan-one represents a versatile molecule with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a key player in future scientific breakthroughs. As research continues to unfold, this compound is expected to contribute meaningfully to both medical advancements and material innovations.